N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetamide
• InChI: InChI=1S/C20H18FN5O4/c1-2-30-15-9-5-13(6-10-15)22-16(27)11-25-18-17(23-24-25)19(28)26(20(18)29)14-7-3-12(21)4-8-14/h3-10,17-18H,2,11H2,1H3,(H,22,27)
• InChI Key: BNZBTXCECMTAIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC=C(C=C4)F)N=N2
• Molecular Formula: C20H18FN5O4
• Molecular Weight: 411.4 g/mol

Description

N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide is a useful research compound. Its molecular formula is C20H18FN5O4 and its molecular weight is 411.393. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Research has explored the modification of similar compounds to enhance anticancer effects. For example, Xiao-meng Wang et al. (2015) demonstrated that replacing the acetamide group in certain compounds with alkylurea moiety retained antiproliferative activity against human cancer cell lines while reducing acute oral toxicity, suggesting potential for safer, effective anticancer agents (Wang et al., 2015). Furthermore, I. Tumosienė et al. (2020) synthesized derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide with various moieties, demonstrating significant antioxidant and anticancer activities, especially against human glioblastoma U-87 cell lines (Tumosienė et al., 2020).

Molecular Interactions and Imaging

The study of molecular interactions and imaging potential of related compounds has also been a focus. M. Cui et al. (2012) investigated radiofluoro-pegylated phenylbenzoxazole derivatives for imaging cerebral β-amyloid plaques in Alzheimer's disease using PET imaging, highlighting the compound's high affinity for β-amyloid aggregates and potential as a diagnostic tool (Cui et al., 2012).

Synthesis of Novel Compounds

The synthesis of novel compounds utilizing related chemical structures for potential biological applications has been explored. For instance, Abdulrahman S. Alharbi and N. A. Alshammari (2019) developed new fluorine-substituted amino-1,2,4-triazines, exhibiting antibacterial activities against several bacterial strains, indicating the versatility of such compounds in designing new antimicrobial agents (Alharbi & Alshammari, 2019).